Cas no 708225-26-7 (N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide)

• Product Name: N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide
• CAS No: 708225-26-7
• MF: C₁₈H₁₉BrFN₃O
• MW: 392.265366792679
• CID: 6542028
• Update Time: 2025-07-19

N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide
• 1-Piperazineacetamide, N-(4-bromophenyl)-4-(2-fluorophenyl)-

• Inchi： 1S/C18H19BrFN3O/c19-14-5-7-15(8-6-14)21-18(24)13-22-9-11-23(12-10-22)17-4-2-1-3-16(17)20/h1-8H,9-13H2,(H,21,24)
• InChI Key： HYIJQCZMRHNFLD-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(Br)C=C2)=O)CCN(C2=CC=CC=C2F)CC1

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 539.3±50.0 °C(Predicted)
• pka: 13.73±0.70(Predicted)

Additional information on N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide

N-(4-Bromophenyl)-2-4-(2-Fluorophenyl)piperazin-1-ylacetamide (CAS No. 708225-26-7): An Overview

N-(4-Bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide (CAS No. 708225-26-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a derivative of piperazine and features a unique combination of bromine and fluorine substituents, which contribute to its distinct pharmacological properties.

The structure of N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide consists of a piperazine ring linked to an acetamide group, with additional aromatic rings substituted with bromine and fluorine atoms. The bromine substitution on the phenyl ring and the fluorine substitution on the adjacent phenyl ring play crucial roles in modulating the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential therapeutic applications of N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. The unique combination of bromine and fluorine substituents enhances its ability to interact with specific receptors and enzymes involved in pain signaling pathways.

In addition to its anti-inflammatory properties, N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide has been investigated for its potential as an antipsychotic agent. Preclinical studies have demonstrated that this compound can effectively modulate dopamine and serotonin receptors, which are key targets in the treatment of schizophrenia and other psychiatric disorders. The ability to fine-tune receptor interactions through structural modifications makes this compound a valuable tool in drug discovery and development.

The pharmacokinetic profile of N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring effective drug delivery and minimizing adverse effects. The compound's high lipophilicity allows it to cross the blood-brain barrier efficiently, enhancing its central nervous system (CNS) activity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical investigations, including phase II and III trials, to assess its therapeutic potential in larger patient populations.

The synthetic route for producing N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide involves several steps, including the formation of the piperazine ring, introduction of the bromine and fluorine substituents, and final coupling with the acetamide group. Advances in synthetic chemistry have led to more efficient and scalable methods for synthesizing this compound, which is crucial for meeting the growing demand in pharmaceutical research.

In conclusion, N-(4-bromophenyl)-2-4-(2-fluorophenyl)piperazin-1-ylacetamide (CAS No. 708225-26-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.